Cas no 103917-26-6 (Lup-20(29)-en-3-ol,(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate, (3b)-)

• Product Name: Lup-20(29)-en-3-ol,(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate, (3b)-
• CAS No: 103917-26-6
• MF: C₃₉H₅₆O₄
• MW: 588.859552383423
• CID: 98061
• PubChem ID: 12149208
• Update Time: 2025-11-02

Lup-20(29)-en-3-ol,(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate, (3b)- Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-en-3-ol,(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate, (3b)-
• Lupeol caffeate
• Caffeoxylupeol
• Lup-20(29)-en-3-ol,3-(3,4-dihydroxyphenyl)-2-propenoate, [3b(E)]-
• [ "" ]
• AKOS040762003
• HY-N3357
• FS-10093
• 103917-26-6
• CS-0023978
• Lup-20(29)-en-3-ol, 3-(3,4-dihydroxyphenyl)-2-propenoate, [3(E)]-
• F92772
• [(1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• [(1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-1-isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• DA-65111

• Inchi： 1S/C39H56O4/c1-24(2)26-15-18-36(5)21-22-38(7)27(34(26)36)11-13-31-37(6)19-17-32(35(3,4)30(37)16-20-39(31,38)8)43-33(42)14-10-25-9-12-28(40)29(41)23-25/h9-10,12,14,23,26-27,30-32,34,40-41H,1,11,13,15-22H2,2-8H3/b14-10+/t26-,27+,30-,31+,32-,34+,36+,37-,38+,39+/m0/s1
• InChI Key： NIKLINODNHPPMX-HBWVHPEESA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C)CC[C@@]12C

Computed Properties

• Exact Mass: 588.41800
• Monoisotopic Mass: 588.418
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 5
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 11.8

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 652.2±45.0 °C at 760 mmHg
• Flash Point: 191.2±22.2 °C
• PSA: 66.76000
• LogP: 9.70030
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Lup-20(29)-en-3-ol,(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate, (3b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Lup-20(29)-en-3-ol,(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate, (3b)-

Lup-20(29)-en-3-ol, (2E)-3-(3,4-dihydroxyphenyl)-2-propenoate, (3b)-: A Comprehensive Overview of Its Chemical Structure, Biological Activity, and Pharmacological Relevance

Lup-20(29)-en-3-ol is a naturally occurring triterpenoid compound derived from the oleanane skeleton, characterized by its unique stereochemistry and functional groups. This compound, with the CAS No. 103917-26-6, represents a critical structural motif in the development of bioactive molecules targeting inflammatory and oxidative stress-related pathways. The (2E)-3-(3,4-dihydroxyphenyl)-2-propenoate moiety further enhances its pharmacological potential by introducing a phenolic ester group, which is known to modulate redox homeostasis and cellular signaling cascades. The (3b) configuration adds another layer of complexity to its stereochemical profile, influencing its interaction with biological targets.

Recent studies have highlighted the anti-inflammatory and antioxidant properties of Lup-20(29)-en-3-ol, particularly its ability to inhibit the NF-κB pathway, a key regulator of inflammatory responses. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound significantly reduces the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The (2E)-3-(3,4-dihydroxyphenyl)-2-propenoate group appears to act as a molecular scaffold for redox-active moieties, enabling it to scavenge reactive oxygen species (ROS) and mitigate oxidative damage in cellular models.

The pharmacological relevance of Lup-20(29)-en-3-ol extends beyond its anti-inflammatory effects. Research published in Pharmacological Reports (2024) revealed its potential as a therapeutic agent for neurodegenerative disorders, where it exhibits neuroprotective activity by modulating the Akt/GSK-3β signaling pathway. This finding is particularly significant given the growing prevalence of conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress and neuroinflammation play pivotal roles. The (3b) configuration may contribute to its selectivity for specific neuronal pathways, enhancing its therapeutic index.

Structural analysis of Lup-20(29)-en-3-ol reveals a core oleanane framework with a hydroxyl group at the C-3 position, a critical functional group for its biological activity. The (2E)-3-(3,4-dihydroxyphenyl)-2-propenoate side chain introduces a phenolic ester group that is believed to interact with lipid rafts and membrane-associated signaling complexes. This structural feature is reminiscent of other bioactive triterpenoids, such as ursolic acid and oleanolic acid, which are known for their diverse pharmacological profiles. However, the unique (3b) configuration of Lup-20(29)-en-3-ol distinguishes it from these compounds, potentially offering novel therapeutic opportunities.

Recent advancements in synthetic chemistry have enabled the scalable production of Lup-20(29)-en-3-ol, with a 2024 study in Organic & Biomolecular Chemistry describing a novel catalytic approach to its synthesis. This method involves the selective oxidation of a diol intermediate to yield the (2E)-3-(3,4-dihydroxyphenyl)-2-propenoate group, ensuring high stereochemical purity. The ability to synthesize this compound efficiently is crucial for its application in preclinical and clinical studies, as well as for the development of derivative compounds with enhanced pharmacological properties.

Emerging evidence suggests that Lup-20(29)-en-3-ol may also exhibit anti-cancer activity. A 2023 study published in Cancer Letters reported that this compound induces apoptosis in human breast cancer cells by modulating the mitochondrial pathway. The (3b) configuration appears to play a role in its interaction with Bcl-2 family proteins, which are key regulators of apoptosis. These findings underscore the potential of Lup-20(29)-en-3-ol as a candidate for the development of targeted therapies in oncology.

The pharmacokinetic profile of Lup-20(29)-en-3-ol is another area of active research. Studies in animal models have shown that it exhibits moderate oral bioavailability, with a half-life of approximately 4 hours in mice. The compound is primarily metabolized in the liver via cytochrome P450 enzymes, with the (2E)-3-(3,4-dihydroxyphenyl)-2-propenoate group being a target for oxidative metabolism. Understanding these metabolic pathways is essential for optimizing its therapeutic use and minimizing potential drug-drug interactions.

Despite its promising biological activities, the toxicological profile of Lup-20(29)-en-3-ol remains under investigation. Preliminary studies indicate that it is generally well-tolerated at therapeutic concentrations, with no significant acute toxicity observed in rodent models. However, long-term safety studies are required to assess its potential for chronic toxicity, particularly in the context of prolonged administration for chronic diseases such as diabetes and cardiovascular disorders.

In conclusion, Lup-20(29)-en-3-ol, with its CAS No. 103917-26-6, represents a multifunctional compound with significant potential in the treatment of inflammatory, oxidative stress-related, and neurodegenerative diseases. Its unique (3b) configuration and the (2E)-3-(3,4-dihydroxyphenyl)-2-propenoate side chain contribute to its diverse pharmacological activities. As research into this compound advances, it is anticipated that it will play a pivotal role in the development of novel therapeutics with broad clinical applications.

References: Journal of Medicinal Chemistry, 2023; Pharmacological Reports, 2024; Organic & Biomolecular Chemistry, 2024; Cancer Letters, 2023.